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Compound of Interest

Compound Name:
4-Phenyloxane-4-carbonyl

chloride

CAS No.: 100119-45-7

Cat. No.: B028140

Get Quote

This guide provides a comprehensive technical overview of 4-phenyloxane-4-carbonyl
chloride, a key building block for researchers, scientists, and professionals in drug

development. We will delve into its synthesis, chemical properties, reactivity, and applications,

offering field-proven insights and detailed protocols to empower your research and

development endeavors.

Introduction and Strategic Importance
4-phenyloxane-4-carbonyl chloride (CAS No. 100119-45-7) is a bifunctional reagent of

significant interest in medicinal chemistry.[1] It incorporates two critical structural motifs: the

oxane (tetrahydropyran) ring and a reactive acyl chloride. The oxane scaffold is recognized as

a "privileged" structure in drug design, often introduced to enhance metabolic stability, improve

solubility, and modulate the pharmacokinetic profile of a lead compound.[2] The 4-phenyl

substituent provides a rigid aromatic core for further functionalization, while the 4-carbonyl

chloride group serves as a highly reactive handle for covalent bond formation, enabling the

facile synthesis of a diverse array of amides, esters, and other derivatives.
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The strategic value of this molecule lies in its ability to serve as a versatile scaffold for

constructing complex molecules with potential therapeutic applications. Its unique three-

dimensional structure, combining a flexible saturated heterocycle with a rigid aromatic ring,

allows for precise spatial orientation of substituents, a critical factor in optimizing drug-target

interactions.

Physicochemical and Structural Data
A clear understanding of the fundamental properties of a reagent is paramount for its effective

use. The key data for 4-phenyloxane-4-carbonyl chloride are summarized below.

Property Value Source

CAS Number 100119-45-7 [1]

Molecular Formula C₁₂H₁₃ClO₂ Chemically Derived

Molecular Weight 224.68 g/mol Chemically Derived

Canonical SMILES
C1COCC(C1)

(C2=CC=CC=C2)C(=O)Cl
Chemically Derived

Appearance
(Predicted) White to off-white

solid

Inferred from similar

compounds

Sensitivity
Moisture sensitive,

Lachrymatory

Inferred from acyl chloride

class[3]

Synthesis and Manufacturing
The synthesis of 4-phenyloxane-4-carbonyl chloride is typically achieved through a two-step

process starting from a readily available precursor. The causality behind this approach is the

need to first construct the stable carboxylic acid before converting it to the highly reactive acyl

chloride.

Step 1: Synthesis of 4-phenyloxane-4-carboxylic acid
The precursor acid can be synthesized via several established organic chemistry

transformations. A common conceptual pathway involves the modification of a pre-formed
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oxane ring.[2] While a specific documented synthesis for this exact precursor is not readily

available in the provided search results, a plausible and logical route can be constructed based

on analogous reactions, such as the Doebner reaction or modifications of tetrahydropyran-4-

carboxylic acid.[2][4][5]

Step 2: Conversion to 4-phenyloxane-4-carbonyl
chloride
The conversion of a carboxylic acid to an acyl chloride is a standard and robust transformation

in organic synthesis.[6] The choice of chlorinating agent is critical and is dictated by factors

such as substrate tolerance, desired purity, and ease of byproduct removal.

Workflow for the Synthesis of 4-phenyloxane-4-carbonyl chloride

Step 1: Precursor Synthesis

Step 2: Acyl Chloride Formation

Starting Material
(e.g., Tetrahydropyran-4-one)

Intermediate Steps
(e.g., Phenyl Grignard Addition,

Carboxylation)

Multi-step
process

4-phenyloxane-4-carboxylic acid

Workup &
Purification

4-phenyloxane-4-carbonyl chloride

Chlorination
(e.g., SOCl₂, (COCl)₂)
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Caption: Synthetic workflow from a starting material to the final product.

Detailed Experimental Protocol (Step 2):

This protocol describes the conversion of the carboxylic acid to the acyl chloride using thionyl

chloride (SOCl₂), a common and effective reagent.[7][8]

System Preparation: To a flame-dried, two-neck round-bottom flask equipped with a

magnetic stirrer, reflux condenser, and a nitrogen inlet, add 4-phenyloxane-4-carboxylic acid

(1.0 eq).

Solvent Addition: Add anhydrous toluene (approx. 5-10 mL per gram of acid) to the flask. The

use of a solvent is optional but can facilitate a smoother reaction.

Reagent Addition: Under a gentle stream of nitrogen, slowly add thionyl chloride (SOCl₂, 1.5

- 2.0 eq) dropwise to the stirred suspension at room temperature. A catalytic amount of

anhydrous N,N-dimethylformamide (DMF, 1-2 drops) can be added to accelerate the

reaction.

Causality: Thionyl chloride is a highly effective chlorinating agent. The reaction is driven by

the formation of gaseous byproducts (SO₂ and HCl), which shifts the equilibrium towards

the product, ensuring a high conversion rate.[8] DMF acts as a catalyst by forming a

Vilsmeier intermediate, which is more reactive.

Reaction: Heat the reaction mixture to reflux (typically 70-80 °C) and maintain for 2-4 hours.

Monitor the reaction progress by observing the cessation of gas evolution.

Isolation: After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess thionyl chloride and solvent under reduced pressure (vacuum

distillation).

Trustworthiness: It is crucial to remove all excess SOCl₂ as its presence can interfere with

subsequent reactions. Co-evaporation with anhydrous toluene (2-3 times) is a reliable

method to ensure its complete removal.
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Product: The resulting crude 4-phenyloxane-4-carbonyl chloride is often used directly in

the next step without further purification. If high purity is required, vacuum distillation can be

performed, though care must be taken due to the compound's reactivity.

Chemical Reactivity and Handling
The reactivity of 4-phenyloxane-4-carbonyl chloride is dominated by two key features: the

electrophilic acyl chloride and the stability of the oxane ring.

Reactivity of the Acyl Chloride Group
As with all acyl chlorides, the carbonyl carbon is highly electrophilic and susceptible to

nucleophilic acyl substitution.[6][9] It readily reacts with a wide range of nucleophiles, including:

Water: Hydrolyzes rapidly to form the parent carboxylic acid. This underscores the need for

anhydrous conditions during synthesis and handling.[3]

Alcohols: Reacts to form esters.

Amines (Primary and Secondary): Reacts to form amides. This is one of the most common

applications in drug discovery for linking molecular fragments.

Carboxylates: Reacts to form anhydrides.

Stability of the Oxane Ring
The oxane ring is a saturated six-membered heterocycle and is generally stable under many

synthetic conditions, particularly basic and neutral conditions.[10] However, due to inherent ring

strain (though less than smaller rings like oxetanes or epoxides), it can undergo ring-opening

under strongly acidic conditions.[11][12][13] This stability profile allows for a wide range of

chemical transformations to be performed on the acyl chloride moiety without compromising the

integrity of the heterocyclic core.
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Caption: Reactivity profile with common nucleophiles.

Safe Handling and Storage
Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat. The compound is

expected to be lachrymatory (causes tearing).[3]

Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or

argon) in a cool, dry place. Protect from moisture to prevent hydrolysis.

Applications in Drug Development and Medicinal
Chemistry
The utility of 4-phenyloxane-4-carbonyl chloride in drug discovery is multifaceted, stemming

from the advantageous properties conferred by its constituent parts.

Scaffold Hopping and Bioisosteric Replacement: The oxane ring is often used as a

bioisostere for less stable or metabolically labile groups, such as gem-dimethyl or carbonyl

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b028140/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-phenyloxane-4-carbonyl-chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4275789.htm
https://www.benchchem.com/product/b028140/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-phenyloxane-4-carbonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028140?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


groups. This can lead to improved metabolic stability and aqueous solubility without

sacrificing binding affinity.[10]

Vector for Diversity-Oriented Synthesis: The reactive acyl chloride handle allows for the rapid

generation of compound libraries. By reacting the core scaffold with a diverse panel of

amines or alcohols, researchers can efficiently explore the structure-activity relationship

(SAR) of a pharmacophore.[14][15]

Fragment-Based Drug Discovery (FBDD): This molecule can serve as a valuable fragment

for linking to other molecular components, enabling the construction of larger, more potent

drug candidates. Carbonyl chemistry is central to the synthesis of complex molecules with

specific biological activities.[16]

Spectroscopic Characterization
Unambiguous characterization of the molecule is essential for quality control. The expected

spectroscopic data are as follows:

¹H NMR: Signals corresponding to the aromatic protons of the phenyl group (typically in the

δ 7.2-7.6 ppm range), and diastereotopic protons of the oxane ring (typically in the δ 3.5-4.5

ppm and 1.8-2.5 ppm ranges).

¹³C NMR: A characteristic signal for the carbonyl carbon (δ > 170 ppm), signals for the

aromatic carbons, and signals for the carbons of the oxane ring.

Infrared (IR) Spectroscopy: A strong, sharp absorption band characteristic of the C=O stretch

of an acyl chloride, typically appearing at a high frequency (around 1785-1815 cm⁻¹).

Mass Spectrometry (MS): The molecular ion peak (M⁺) and characteristic fragmentation

patterns, including the loss of chlorine.

While specific spectral data is not available in the initial search, these predictions are based on

well-established principles of spectroscopic analysis for similar organic compounds.[17][18][19]

[20]

Conclusion
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4-phenyloxane-4-carbonyl chloride is a high-value, versatile chemical intermediate for the

synthesis of novel chemical entities in drug discovery and development. Its combination of a

metabolically favorable oxane ring, a rigid phenyl scaffold, and a reactive acyl chloride handle

provides a powerful tool for medicinal chemists. A thorough understanding of its synthesis,

reactivity, and handling, as outlined in this guide, is crucial for leveraging its full potential in

creating the next generation of therapeutic agents.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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